Cas no 5272-57-1 (1H-Imidazole-2-methanol,1-(phenylmethyl)-, hydrochloride (1:1))

• Product Name: 1H-Imidazole-2-methanol,1-(phenylmethyl)-, hydrochloride (1:1)
• CAS No: 5272-57-1
• MF: C₁₁H₁₃ClN₂O
• MW: 224.686721563339
• CID: 380530
• PubChem ID: 13043012
• Update Time: 2025-04-19

1H-Imidazole-2-methanol,1-(phenylmethyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-2-methanol,1-(phenylmethyl)-, hydrochloride (1:1)
• NSC151037
• 1-benzyl-2-(hydroxymethyl)imidazole hydrochloride
• SCHEMBL10611283
• (1-benzylimidazol-2-yl)methanol;hydrochloride
• NSC-151037
• 5272-57-1

• Inchi： 1S/C11H12N2O.ClH/c14-9-11-12-6-7-13(11)8-10-4-2-1-3-5-10;/h1-7,14H,8-9H2;1H
• InChI Key： YPMLMINSSLRAGP-UHFFFAOYSA-N
• SMILES： Cl.OCC1=NC=CN1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 224.07200
• Monoisotopic Mass: 224.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38A^2

Experimental Properties

• Density: 1.13
• Boiling Point: 354.9°C at 760 mmHg
• Flash Point: 168.4°C
• Refractive Index: 1.592
• PSA: 38.05000
• LogP: 2.22570

1H-Imidazole-2-methanol,1-(phenylmethyl)-, hydrochloride (1:1) Security Information

• Hazardous Material Identification：
• Risk Phrases：36/37/38